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Abstract

This technical guide provides a summary of the available physicochemical data for 1-
Methoxybutane-2-thiol (CAS No. 1343133-82-3). Due to a notable absence of experimentally
determined physical constants for this specific compound in publicly accessible literature, this
document also presents data for structurally related isomers to offer a comparative context for
researchers. Furthermore, generalized experimental protocols for the determination of key
physical properties are detailed, and a logical workflow for these experimental determinations is
provided.

Introduction

1-Methoxybutane-2-thiol is an organosulfur compound with the molecular formula CsH120S.
[1] As with many specialized chemical entities, a comprehensive, publicly available dataset of
its physical constants is limited. Understanding these properties is crucial for its application in
research and development, particularly in areas such as drug discovery and material science,
where factors like solubility, boiling point, and density are critical for reaction and formulation
design. This guide aims to collate the known information and provide a framework for its
experimental characterization.
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Molecular and Basic Properties of 1-Methoxybutane-
2-thiol

While extensive experimental data is lacking, the basic molecular properties have been
identified.

Property Value Source
CAS Number 1343133-82-3 [1]
Molecular Formula CsH120S [1]
Molecular Weight 120.22 g/mol [2]
Synonyms 1-methoxybutane-2-thiol [1]

Physical Constants of Structurally Related
Compounds

To provide a predictive context for the properties of 1-Methoxybutane-2-thiol, the following
tables summarize the experimentally determined physical constants of its structural isomers
and related molecules. These compounds share the same molecular formula or similar
structural motifs, suggesting that their physical properties may fall within a comparable range.

Table 1: Physical Properties of Methoxy-Thiol Isomers

Property 4-Methoxy-2-methylbutane-2-thiol
CAS Number 94087-83-9

Boiling Point 159.00 to 160.00 °C @ 760.00 mm Hg
Specific Gravity 0.90700 to 0.92300 @ 25.00 °C
Refractive Index 1.44500 to 1.45500 @ 20.00 °C

Flash Point 120.00 °F (48.89 °C)

Source [3]
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Table 2: Physical Properties of Methoxyalkane and Thiol Analogues

Property 2-Methyl-1-butanethiol 2-Methoxybutane
CAS Number 1878-18-8 6795-87-5
Molecular Formula CsH12S CsH120
Molecular Weight 104.22 g/mol 88.15 g/mol
Boiling Point 116.0010118.00 °C @ 760.00 Not Available

mm Hg
Density Not Available Not Available
Refractive Index Not Available Not Available
Source [4] [51[6]

Experimental Protocols for Determination of
Physical Constants

The following are generalized experimental protocols that can be employed to determine the
key physical constants of 1-Methoxybutane-2-thiol.

Determination of Boiling Point

The boiling point can be determined using a standard distillation apparatus or a micro-boiling
point apparatus for small sample quantities.

Apparatus Setup: A small-scale distillation apparatus is assembled, including a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: A small volume of 1-Methoxybutane-2-thiol is placed in the round-
bottom flask along with a boiling chip to ensure smooth boiling.

o Heating: The flask is gently heated in a heating mantle or oil bath.

o Observation: The temperature is recorded when the liquid begins to boil and a steady stream
of distillate is collected in the receiving flask. This temperature is the boiling point at the
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ambient atmospheric pressure.

Pressure Correction: If the atmospheric pressure deviates significantly from 760 mmHg, a
nomograph can be used to correct the observed boiling point to the normal boiling point.

Determination of Density

A pycnometer is typically used for the accurate determination of the density of a liquid.

Pycnometer Preparation: The pycnometer is thoroughly cleaned, dried, and its empty weight
is recorded.

Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized
water) at a specific temperature, and its weight is recorded to determine the exact volume of
the pycnometer.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 1-
Methoxybutane-2-thiol at the same temperature. Its weight is recorded.

Calculation: The density of the sample is calculated by dividing the mass of the sample by
the volume of the pycnometer.

Determination of Refractive Index

A refractometer (e.g., an Abbe refractometer) is used to measure the refractive index of a liquid.

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known
refractive index (e.g., distilled water or a standard oil).

Sample Application: A few drops of 1-Methoxybutane-2-thiol are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken should also be recorded, as the refractive index is
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temperature-dependent.

Logical Workflow for Physical Constant
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical constants of a chemical compound like 1-Methoxybutane-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15242523?utm_src=pdf-custom-synthesis
https://www.chiralen.com/product/1-methoxybutane-2-thiol
https://www.sigmaaldrich.com/NL/en/search/2-methoxybutane?focus=products&page=1&perpage=30&sort=relevance&term=2%20methoxybutane&type=product
https://www.thegoodscentscompany.com/data/rw1038351.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1878188&Units=SI&Mask=2005
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybutane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6795875&Mask=200
https://www.benchchem.com/product/b15242523#physical-constants-of-1-methoxybutane-2-thiol
https://www.benchchem.com/product/b15242523#physical-constants-of-1-methoxybutane-2-thiol
https://www.benchchem.com/product/b15242523#physical-constants-of-1-methoxybutane-2-thiol
https://www.benchchem.com/product/b15242523#physical-constants-of-1-methoxybutane-2-thiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15242523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15242523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15242523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

